2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C15H21FN2O/c1-18(12-7-3-2-4-8-12)11-15(19)17-14-10-6-5-9-13(14)16/h5-6,9-10,12H,2-4,7-8,11H2,1H3,(H,17,19)
• InChI Key: SMZTVJCRKAMXCV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=CC=C1F)C2CCCCC2
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide is an organic compound with a complex structure that includes a cyclohexyl group, a methylamino group, and a fluorophenyl group

Preparation Methods

The synthesis of 2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common synthetic route includes the reaction of cyclohexylamine with methylamine to form the cyclohexyl(methyl)amine intermediate. This intermediate is then reacted with 2-fluorophenylacetyl chloride under controlled conditions to yield the final product. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity.

Chemical Reactions Analysis

2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

2-[cyclohexyl(methyl)amino]-N-(2-fluorophenyl)acetamide can be compared with other similar compounds, such as:

2-Amino-N-cyclohexyl-N-methylbenzylamine: This compound has a similar structure but lacks the fluorophenyl group, which may result in different chemical and biological properties.

N-(2-Aminobenzyl)-N-methylcyclohexanamine: Another similar compound with a different substitution pattern, leading to variations in reactivity and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.